Cas no 1049751-56-5 (4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride)

• Product Name: 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride
• CAS No: 1049751-56-5
• MF: C₁₁H₁₂Cl₂N₂S
• MW: 275.197379112244
• CID: 3109885
• PubChem ID: 16239204
• Update Time: 2025-10-29

4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride
• 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine;hydrochloride
• 107-720-5
• 1049751-56-5
• CS-0218775
• EN300-02008
• 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-aminehydrochloride

• Inchi： 1S/C11H11ClN2S.ClH/c1-8-4-2-3-5-10(8)14-11-13-9(6-12)7-15-11;/h2-5,7H,6H2,1H3,(H,13,14);1H
• InChI Key： UTPZTDNABMQCMZ-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)NC1C=CC=CC=1C.Cl

Computed Properties

• Exact Mass: 274.0098250Da
• Monoisotopic Mass: 274.0098250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride

Introduction to 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride (CAS No. 1049751-56-5)

4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride, identified by the CAS number 1049751-56-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the thiazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities. The presence of a chloromethyl group and a methylphenyl substituent enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound ensures improved solubility and stability, which are critical factors for its application in medicinal chemistry. Thiazole derivatives are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride has shown promise in preclinical studies as a potential therapeutic agent.

Recent advancements in the field of medicinal chemistry have highlighted the importance of thiazole-based compounds in addressing various diseases. The structural features of 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride make it an attractive candidate for further investigation. Specifically, the chloromethyl group can participate in nucleophilic addition reactions, while the methylphenyl ring contributes to lipophilicity and binding affinity to biological targets.

In the context of drug design, this compound exemplifies the strategic modification of heterocyclic cores to enhance pharmacological activity. The thiazole ring is a key pharmacophore in many bioactive molecules, and its combination with other functional groups can lead to novel therapeutic entities. For instance, studies have demonstrated that thiazole derivatives can modulate enzyme activity and interfere with signaling pathways involved in disease progression.

One of the most compelling aspects of 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride is its potential role in oncology research. Thiazole-based compounds have been reported to exhibit cytotoxic effects against various cancer cell lines. The chloromethyl group can be further functionalized to introduce additional pharmacological properties, such as targeted delivery systems or prodrug formulations. These modifications could enhance the compound's efficacy while minimizing side effects.

The synthesis of 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride with biological targets. These studies provide insights into the compound's mechanism of action and guide further optimization efforts. For example, virtual screening algorithms can identify potential drug candidates based on their structural similarity to known bioactive molecules.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining its clinical utility. In vitro and in vivo studies are being conducted to assess these parameters and identify any potential liabilities that need to be addressed before moving into human trials.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Preclinical data on 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride have generated interest among industry partners who are exploring its potential for treating refractory diseases. These collaborations leverage expertise from multiple disciplines, including organic synthesis, medicinal chemistry, pharmacology, and biotechnology.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for evaluating novel compounds like 4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride. Compliance with these regulations is necessary before any clinical trials can be initiated.

In conclusion,4-(chloromethyl)-N-(2-methylphenyl)-1,3-thiazol-2-amine hydrochloride (CAS No. 1049751-56-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents. Continued investigation into its synthesis، pharmacology، and clinical potential will contribute significantly to advancements in medicine.